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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the principles of the Consultative
Committee for Amount of Substance: Metrology in Chemistry and Biology (CCQM) as they
apply to clinical chemistry measurements. Adherence to these principles is crucial for ensuring
the accuracy, reliability, and comparability of laboratory results, which are fundamental for
accurate disease diagnosis, effective treatment monitoring, and robust drug development.

Core Principle: Metrological Traceability

Metrological traceability is the cornerstone of accurate and comparable measurement results. It
is the property of a measurement result whereby the result can be related to a reference
through a documented unbroken chain of calibrations, each contributing to the measurement
uncertainty. In clinical chemistry, this ensures that a patient's test result is comparable across

different measurement systems and laboratories over time.

The traceability chain establishes a hierarchical relationship from the end-user laboratory
measurement back to the International System of Units (SI). This is achieved through the use
of primary and secondary reference materials, and reference measurement procedures.

The Calibration Hierarchy
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A typical calibration hierarchy in clinical chemistry is illustrated below. This demonstrates the
transfer of accuracy from a primary reference material or method down to the routine clinical
analyzer.
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Sl Unit (e.g., mole)

Primary Reference Material (e.g., NIST SRM 917c)

Reference Measurement Procedure (e.g., ID-LC-MS/MS)

Value Assignment

Secondary Reference Material (Matrix-based CRM)

Manufacturer's Standing Measurement Procedure

Value Assignment

Working Calibrator

Value Assignment

Routine Clinical Analyzer Calibrator

Patient Sample Measurement
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Calculate Within-Laboratory Imprecision (URw)
from long-term 1QC data

Estimate Bias (ubias)
from EQA/PT data or CRM measurements

Obtain Calibrator Uncertainty (u_cal)
from manufacturer's certificate

Combine Uncertainties
uc = sgrt(uRw"2 + ubias”2 + u_cal"2)

Calculate Expanded Uncertainty (U)
U =k * uc (where k=2 for 95% confidence)

Report Measurement Uncertainty
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Measurement Analysis

Reference Material —————————> Reference Method (LC-MS/MS) Data Evaluation

) Perform Analysis Assess if Ref Material
) —_— >
><: P Plat Routine vs. Reference Resuits (for patient samples) falls within the prediction interval

Patient Samples (n>=20) ———————> Routine Inmunoassay

Click to download full resolution via product page

 To cite this document: BenchChem. [Application of CCQM Principles in Clinical Chemistry
Measurements: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1662270#application-of-ccqm-
principles-in-clinical-chemistry-measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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